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Compound of Interest

Compound Name: Benzyl methyl malonate

Cat. No.: B104983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of benzyl methyl malonate, a key intermediate in organic synthesis. This

document is intended for use by professionals in research and development, particularly within

the pharmaceutical and fine chemical industries.

Core Chemical and Physical Properties
Benzyl methyl malonate (CAS No. 52267-39-7) is a diester of malonic acid, featuring both a

methyl and a benzyl ester group.[1] Its structure lends it to a variety of chemical

transformations, making it a valuable building block in the synthesis of more complex

molecules.[2]

The quantitative properties of benzyl methyl malonate are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₄ [3][4][5][6]

Linear Formula C₆H₅CH₂OCOCH₂COOCH₃ [1][4][7]

Molecular Weight 208.21 g/mol [1][3][4][6][7]

CAS Number 52267-39-7 [1][3][4][5][6][7]

Appearance Colorless to light yellow liquid [1][3][7]

Boiling Point
125 °C @ 0.5 mmHg333.5 °C

@ 760 mmHg
[1][7][5]

Density 1.15 g/mL at 25 °C1.164 g/cm³ [1][7][5]

Refractive Index n20/D 1.502 [1][7]

Synthesis of Benzyl Methyl Malonate
Benzyl methyl malonate is commonly prepared via the malonic ester synthesis. This method

involves the alkylation of a malonate ester enolate with a suitable benzyl halide. The following

protocol is a representative procedure adapted from established methods for similar malonic

esters.

This protocol details the synthesis of benzyl methyl malonate from dimethyl malonate and

benzyl chloride.

Materials:

Sodium metal

Anhydrous methanol

Dimethyl malonate

Benzyl chloride

Drying agent (e.g., anhydrous magnesium sulfate)
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Solvents for extraction and purification (e.g., diethyl ether, water)

Procedure:

Preparation of Sodium Methoxide: In a three-necked flask equipped with a stirrer and a

reflux condenser, dissolve clean sodium metal in anhydrous methanol under an inert

atmosphere (e.g., nitrogen or argon). The reaction is exothermic and should be controlled by

cooling if necessary. Continue stirring until all the sodium has reacted to form a solution of

sodium methoxide.

Formation of the Malonate Enolate: To the freshly prepared sodium methoxide solution, add

dimethyl malonate dropwise via a dropping funnel. The addition should be done at a

moderate rate to control the reaction temperature. Stir the mixture for a period to ensure

complete formation of the sodium salt of the malonate enolate.

Alkylation with Benzyl Chloride: Following the formation of the enolate, add benzyl chloride

dropwise to the reaction mixture.

Reaction Completion and Workup: After the addition of benzyl chloride, heat the mixture to

reflux with continuous stirring. Monitor the reaction until it is neutral to moist litmus paper,

indicating the consumption of the base.

Solvent Removal and Extraction: Once the reaction is complete, remove the methanol by

distillation. To the residue, add water to dissolve the sodium chloride byproduct. Extract the

aqueous layer with a suitable organic solvent, such as diethyl ether.

Purification: Combine the organic extracts and dry them over an anhydrous drying agent like

magnesium sulfate. Filter off the drying agent and remove the solvent by rotary evaporation.

The crude product can then be purified by vacuum distillation to yield pure benzyl methyl
malonate.

The following diagram illustrates the key logical steps involved in the synthesis of benzyl
methyl malonate.
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Starting Materials:
- Dimethyl Malonate

- Benzyl Chloride
- Sodium Methoxide

Step 1:
Enolate Formation

Deprotonation Step 2:
SN2 Alkylation

Add Benzyl Chloride Step 3:
Workup & Extraction

Quench & Extract Step 4:
Vacuum Distillation

Isolate Crude Product Final Product:
Benzyl Methyl Malonate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of benzyl methyl malonate.

Applications in Research and Drug Development
Benzyl methyl malonate serves as a versatile intermediate in organic synthesis, primarily due

to the reactivity of the methylene group flanked by two carbonyls and the differential reactivity

of its two ester groups.

Pharmaceutical Intermediates: It is a crucial precursor in the synthesis of various

pharmaceutical compounds. The malonic ester framework allows for the introduction of

diverse substituents, which is a key strategy in building complex drug molecules.[2]

Fine Chemical Synthesis: Beyond pharmaceuticals, it is used in the creation of specialty

chemicals, including certain agrochemicals.[2]

Research and Development: In a laboratory setting, it is employed as a reagent for

developing new synthetic methodologies and for the preparation of novel chemical entities

for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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